![molecular formula C4H4LiN3O2 B2511169 Lithium;4-methyl-1,2,4-triazole-3-carboxylate CAS No. 2173999-17-0](/img/structure/B2511169.png)
Lithium;4-methyl-1,2,4-triazole-3-carboxylate
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Overview
Description
Lithium;4-methyl-1,2,4-triazole-3-carboxylate is a useful research compound. Its molecular formula is C4H4LiN3O2 and its molecular weight is 133.04. The purity is usually 95%.
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Scientific Research Applications
Overview
Lithium 4-methyl-1,2,4-triazole-3-carboxylate is part of the triazole derivatives, a class of compounds known for their diverse biological activities and significance in drug development. Triazoles, including 1,2,4-triazole variants, have been extensively explored for their potential in creating new drugs due to their structural versatility, allowing for various biological activity modulations. The emphasis on green chemistry and sustainability in synthesizing these derivatives highlights the ongoing search for efficient and eco-friendly methods to develop triazole-based compounds for addressing new health challenges and diseases.
Biomedical Applications
Triazole derivatives, including those related to lithium 4-methyl-1,2,4-triazole-3-carboxylate, have been identified as potential candidates for various therapeutic applications. These compounds have been explored for anti-inflammatory, antimicrobial, antitumoral, and antiviral properties. The broad range of biological activities associated with triazole derivatives underscores their importance in pharmaceutical research and development. For instance, the exploration of 1,2,4-triazole derivatives for their antimicrobial and antifungal activities showcases the potential of these compounds in combating resistant bacterial strains and neglected diseases, which remain a significant challenge for global health (Ferreira et al., 2013).
Material Science and Electrochemistry
Beyond biomedical applications, lithium-containing compounds play a critical role in material science, particularly in the development of lithium-ion conductors for electrochemical energy storage devices. The study of lithium-conducting NASICON materials, for instance, highlights the pursuit of high mobility charge carriers for improving energy storage technologies. Such research is pivotal for the advancement of lithium-ion batteries, which are essential for various applications, including electric vehicles and grid storage solutions (Rossbach et al., 2018).
Environmental Impact and Sustainability
The extraction and recovery of lithium from various resources, including minerals and brines, have become a topic of significant interest due to the metal's increasing importance in the energy sector. Efficient processing and recovery methods are crucial for sustaining the demand for lithium, especially for its use in rechargeable batteries and other green technologies. The challenge of lithium extraction emphasizes the need for sustainable and environmentally friendly approaches to secure this critical element for future technological advancements (Choubey et al., 2016).
Mechanism of Action
Target of Action
Lithium;4-methyl-1,2,4-triazole-3-carboxylate, also known as lithium(1+) ion 4-methyl-4H-1,2,4-triazole-3-carboxylate, is a compound that primarily targets the anode and cathode in lithium metal batteries . The compound forms solid electrolyte interfaces to protect both the anode and cathode .
Mode of Action
The lithium(1+) ion 4-methyl-4H-1,2,4-triazole-3-carboxylate interacts with its targets, the anode and cathode, by forming solid electrolyte interfaces . This compound also serves as a Lewis base, removing HF from the electrolyte to prevent the electrolyte from deteriorating .
Biochemical Pathways
The lithium(1+) ion 4-methyl-4H-1,2,4-triazole-3-carboxylate affects the biochemical pathways involved in the operation of lithium metal batteries . By forming solid electrolyte interfaces and removing HF from the electrolyte, this compound improves the electrochemical performance of the batteries .
Pharmacokinetics
It is known that the compound is added into lithium metal batteries as an electrolyte additive . This addition leads to the formation of solid electrolyte interfaces, which protect both the anode and cathode . The compound also serves as a Lewis base, removing HF from the electrolyte to prevent the electrolyte from deteriorating .
Result of Action
The molecular and cellular effects of the action of lithium(1+) ion 4-methyl-4H-1,2,4-triazole-3-carboxylate include the formation of solid electrolyte interfaces that protect both the anode and cathode . The compound also removes HF from the electrolyte, preventing the electrolyte from deteriorating . These actions result in improved electrochemical performance of lithium metal batteries .
Action Environment
Environmental factors can influence the action, efficacy, and stability of lithium(1+) ion 4-methyl-4H-1,2,4-triazole-3-carboxylate. For instance, the temperature and voltage conditions under which lithium metal batteries operate can affect the performance of this compound . .
Safety and Hazards
The safety and hazards associated with Methyl-1H-1,2,4-triazole-3-carboxylate include eye irritation, skin irritation, and specific target organ toxicity - single exposure . Precautionary measures include avoiding getting the substance in eyes, on skin, or on clothing, avoiding ingestion and inhalation, and avoiding dust formation .
Biochemical Analysis
Biochemical Properties
Lithium;4-methyl-1,2,4-triazole-3-carboxylate is known to interact with various enzymes, proteins, and other biomolecules. It has been found to serve as a Lewis base, aiding in the removal of HF from the electrolyte, thereby preventing the electrolyte from deteriorating . This interaction highlights the role of the compound in biochemical reactions.
Cellular Effects
The effects of this compound on cells are significant. It has been found to lead to the formation of solid electrolyte interfaces, protecting both the anode and cathode in lithium metal batteries . This suggests that the compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It is known to form solid electrolyte interfaces, serving as a Lewis base . This indicates that the compound may have binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression.
Temporal Effects in Laboratory Settings
Over time, the effects of this compound in laboratory settings have been observed to change. The compound has been found to be stable and does not degrade easily
Metabolic Pathways
Given its known interactions with various enzymes and proteins, it is likely that the compound is involved in several metabolic pathways .
Transport and Distribution
Given its known biochemical properties, it is likely that the compound interacts with various transporters or binding proteins, influencing its localization or accumulation .
Subcellular Localization
Given its known biochemical properties, it is likely that the compound is directed to specific compartments or organelles within the cell .
Properties
IUPAC Name |
lithium;4-methyl-1,2,4-triazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O2.Li/c1-7-2-5-6-3(7)4(8)9;/h2H,1H3,(H,8,9);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRQNPSMFSUXWLT-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CN1C=NN=C1C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4LiN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.